Cas no 1227588-62-6 (5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile)

• Product Name: 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile
• CAS No: 1227588-62-6
• MF: C₁₃H₈ClFN₂
• MW: 246.66742515564
• CID: 4913754
• Update Time: 2025-05-17

5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile
• 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8ClFN2/c14-10-7-12(13(5-6-16)17-8-10)9-1-3-11(15)4-2-9/h1-4,7-8H,5H2
• InChI Key： XOWNUFWIRHQQAL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile

5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227588-62-6) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of chlorine and fluorine substituents on the pyridine ring introduces additional functionality, making this compound a valuable building block for further chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile through multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts, such as palladium and copper, to facilitate the coupling reactions that are critical in constructing the heterocyclic framework of this compound. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-value applications.

The structural features of 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile make it an attractive candidate for drug discovery programs. The pyridine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in cellular signaling processes. This property positions it as a potential lead compound for developing novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile has shown promise in agrochemical research. Its ability to interact with plant pathogens and modulate enzymatic activities makes it a potential candidate for developing environmentally friendly pesticides and herbicides. Recent field trials have demonstrated its efficacy in controlling fungal infections in crops without causing significant harm to non-target organisms, which aligns with the growing demand for sustainable agricultural practices.

The environmental impact of 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile has also been a focus of recent studies. Researchers have investigated its biodegradation pathways under various environmental conditions, including soil and aqueous systems. Results indicate that this compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This finding is particularly important for regulatory agencies assessing its safety profile for agricultural and industrial applications.

From a materials science perspective, 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile has been explored as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties, including high electron mobility and strong fluorescence emission, make it a valuable component in next-generation electronic devices. Ongoing research is focused on optimizing its integration into device architectures to enhance performance metrics such as efficiency and stability.

In conclusion, 5-Chloro-3-(4-fluorophenyl)pyridine-2-acetonitrile (CAS No. 1227588-62-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is expected to contribute significantly to scientific innovation and technological advancement.